Cas no 1225223-42-6 (1-(2-methylpyrimidin-5-yl)ethan-1-one)

• Product Name: 1-(2-methylpyrimidin-5-yl)ethan-1-one
• CAS No: 1225223-42-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD18073349
• CID: 1028929
• PubChem ID: 60080894
• Update Time: 2025-04-20

1-(2-methylpyrimidin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylpyrimidin-5-yl)ethanone
• 1-(2-methyl-5-pyrimidinyl)Ethanone
• 1-(2-Methyl-5-pyrimidyl)ethanone
• 2-Methyl-5-acetylpyriMidine
• QC-5015
• 1-(2-methylpyrimidin-5-yl)ethan-1-one
• DTXSID50733598
• AZB22342
• SY020295
• AS-32357
• Ethanone, 1-(2-methyl-5-pyrimidinyl)-
• MFCD18073349
• AMY32197
• 1-(2-methylpyrimidin-5-yl) ethanone
• 1225223-42-6
• 1-(2-Methylpyrimidin-5-yl)ethanone;1-(2-Methyl-5-pyrimidyl)ethanone
• TWNSRXTUWVTDNM-UHFFFAOYSA-N
• SCHEMBL2175856
• CS-0006460
• SB11966
• EN300-2045933
• A891111
• AKOS022171555

• MDL： MFCD18073349
• Inchi： 1S/C7H8N2O/c1-5(10)7-3-8-6(2)9-4-7/h3-4H,1-2H3
• InChI Key： TWNSRXTUWVTDNM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC(C)=NC=1

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 219.9±13.0 ºC (760 Torr),
• Flash Point: 89.0±26.3 ºC,
• Solubility: Slightly soluble (27 g/l) (25 º C),
• PSA: 42.85000
• LogP: 0.98760